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Compound of Interest

Compound Name: Allyl octanoate

Cat. No.: B1584829

An In-depth Technical Guide to the Solubility of Allyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (also known as allyl caprylate) is a fatty acid ester recognized for its potent
fruity aroma, reminiscent of pineapple and apricot.[1][2] This colorless to pale yellow oily liquid
is a key ingredient in the flavor and fragrance industries and serves as a chemical intermediate
in various organic syntheses.[1][3] A thorough understanding of its solubility in different solvents
is critical for its application in formulations, reaction chemistry, and product development. This
guide provides a comprehensive overview of the solubility of allyl octanoate, details
experimental protocols for its determination, and presents a logical workflow for solvent
selection.

Physicochemical Properties of Allyl Octanoate

A summary of the key physicochemical properties of allyl octanoate is presented below.
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Property Value Reference(s)
Molecular Formula C11H2002 [3114]
Molecular Weight 184.28 g/mol [5]1[6]
Colorless to pale yellow oily
Appearance o [21[31[5]
liquid
Odor Fruity, pineapple-like [1107118]
Density 0.872 - 0.884 g/mL at 20-25°C 21131 7]

N ) 222 °C at 760 mmHg; 87-88
Boiling Point [21[3]
°C at 5.5-6 mmHg

Flash Point 78.89 °C - 95 °C (1151171

logP (o/w) 3.8-4.28 [71[9]

Solubility of Allyl Octanoate

Allyl octanoate exhibits a wide range of solubility depending on the polarity of the solvent. As
a relatively non-polar ester, it is generally soluble in organic solvents and insoluble in water.

Qualitative Solubility

A summary of the qualitative solubility of allyl octanoate in various common solvents is
provided in the table below.
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Solvent Solubility Reference(s)
Water Insoluble [1113116][71[81[10]
Glycerol Insoluble [2][3]1[6][10]
Propylene Glycol Slightly Soluble [21131[6][10]
Ethanol Soluble [1113116][71[81[10]
Ether Soluble [1]

Fixed Oils Soluble [3][6][10]
Organic Solvents Soluble 5]

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for allyl octanoate in
different solvents.

Solvent Temperature (°C) Solubility Reference(s)
Water 20 0.017 g/L (17 mg/L) [9]
14.54 mg/L
Water 25 ] [7]
(Estimated)
Ethanol 25 2981.83 g/L [10]
Methanol 25 3088.2 g/L [10]
Isopropanol 25 2274.82 g/L [10]

Experimental Protocol for Solubility Determination

The determination of the thermodynamic solubility of a compound like allyl octanoate is crucial
for accurate formulation and process development. The "shake-flask” method is a widely
recognized and reliable technique for measuring equilibrium solubility and is considered the
gold standard.[3][10] The principles of this method are outlined in OECD Test Guideline 105 for
water solubility and can be adapted for organic solvents.[5][9]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2750711/
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.tandfonline.com/doi/abs/10.1080/03639045.2019.1665062
https://enamine.net/biology/services/admet-and-pharmacokinetics/shake-flask-solubility-assay
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.tandfonline.com/doi/abs/10.1080/03639045.2019.1665062
https://enamine.net/biology/services/admet-and-pharmacokinetics/shake-flask-solubility-assay
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.tandfonline.com/doi/abs/10.1080/03639045.2019.1665062
https://pmc.ncbi.nlm.nih.gov/articles/PMC2750711/
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.tandfonline.com/doi/abs/10.1080/03639045.2019.1665062
https://pmc.ncbi.nlm.nih.gov/articles/PMC2750711/
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.tandfonline.com/doi/abs/10.1080/03639045.2019.1665062
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.benchchem.com/product/b1584829?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://www.tandfonline.com/doi/abs/10.1080/03639045.2019.1665062
https://www.tandfonline.com/doi/abs/10.1080/03639045.2019.1665062
https://www.tandfonline.com/doi/abs/10.1080/03639045.2019.1665062
https://www.benchchem.com/product/b1584829?utm_src=pdf-body
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://www.tandfonline.com/doi/abs/10.1080/03639045.2019.1665062
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Principle of the Shake-Flask Method

This method involves saturating a solvent with a solute by agitation in a flask at a constant

temperature. An excess of the solute is added to the solvent, and the mixture is agitated until

equilibrium is reached. After equilibration, the undissolved solute is separated, and the

concentration of the dissolved solute in the saturated solution is determined by a suitable

analytical method.

Materials and Equipment

Analyte: High-purity allyl octanoate (>98%)
Solvents: High-purity solvents (e.g., HPLC grade)
Glassware: Erlenmeyer flasks with stoppers or screw caps, volumetric flasks, pipettes

Temperature Control: Constant temperature water bath or incubator capable of maintaining +
0.5°C

Agitation: Orbital shaker or magnetic stirrer

Separation: Centrifuge or filtration apparatus (e.g., syringe filters with appropriate
membrane)

Analytical Instrument: Gas chromatograph (GC) with a Flame lonization Detector (FID), UV-
Vis spectrophotometer, or other suitable analytical instrument for quantification.

Detailed Methodology

Preparation of the Test System:

o Add an excess amount of allyl octanoate to a flask containing a known volume of the
chosen solvent. The excess is crucial to ensure that a saturated solution is formed.

o Seal the flask to prevent solvent evaporation.

Equilibration:
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o Place the flask in a constant temperature water bath or incubator set to the desired
temperature (e.g., 25°C).

o Agitate the mixture for a sufficient period to reach equilibrium. A preliminary test can
determine the time required to reach a plateau in concentration. Typically, 24 to 48 hours
is sufficient.

e Phase Separation:

o Once equilibrium is reached, cease agitation and allow the undissolved allyl octanoate to
settle.

o To ensure complete separation of the undissolved solute, the saturated solution should be
centrifuged or filtered. Filtration should be performed using a filter material that does not
interact with or absorb the solute.

¢ Quantification:

[¢]

Carefully take an aliquot of the clear, saturated supernatant.
o Prepare a series of calibration standards of allyl octanoate in the same solvent.

o Analyze the saturated solution and the calibration standards using a suitable analytical
method, such as gas chromatography (GC-FID).

o The concentration of allyl octanoate in the saturated solution is determined by comparing
its analytical response to the calibration curve. This concentration represents the solubility
of allyl octanoate in that solvent at the specified temperature.

e Replicates:

o The experiment should be performed in replicate (at least triplicate) to ensure the reliability
and reproducibility of the results.

Visualization of Solvent Selection Workflow

The selection of an appropriate solvent for allyl octanoate depends on the intended
application. The following diagram illustrates a logical workflow for this process.
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Y
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Click to download full resolution via product page

Caption: Logical workflow for selecting a suitable solvent for allyl octanoate.
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Conclusion

This technical guide provides essential data and methodologies for professionals working with
allyl octanoate. The presented solubility data, organized for clarity, demonstrates its high
solubility in common organic solvents and very low solubility in water. The detailed shake-flask
experimental protocol offers a robust method for determining solubility in various media. The
logical workflow for solvent selection serves as a practical tool for formulation and process
development, ensuring that the chosen solvent meets the specific requirements of the intended
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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